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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercial herbicides
containing the active ingredient mesotrione. It is designed to serve as a resource for
researchers, scientists, and professionals involved in drug development and related fields,
offering detailed information on product formulations, mechanism of action, and relevant
experimental methodologies.

Introduction to Mesotrione

Mesotrione is a selective, systemic herbicide used for the pre- and post-emergence control of
a broad spectrum of broadleaf weeds.[1][2] It belongs to the benzoylcyclohexane-1,3-dione
family of herbicides, which were developed based on a natural phytotoxin found in the
bottlebrush plant (Callistemon citrinus).[1] First marketed by Syngenta in 2001, mesotrione
acts by inhibiting the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD).[1][3] This
inhibition disrupts the biosynthesis of carotenoids, leading to the bleaching of foliage and
eventual death of susceptible plant species.[1][3]

Commercial Formulations

A variety of commercial products contain mesotrione as the sole active ingredient or in
combination with other herbicides to broaden the spectrum of weed control.[1] The
concentration of mesotrione and recommended application rates vary by product and target

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b120641?utm_src=pdf-interest
https://www.benchchem.com/product/b120641?utm_src=pdf-body
https://www.benchchem.com/product/b120641?utm_src=pdf-body
https://www.benchchem.com/product/b120641?utm_src=pdf-body
https://en.wikipedia.org/wiki/Mesotrione
https://www.redeagleinternational.com/wp-content/uploads/2023/12/Mesotrione-_Crop_label_8-1-22.pdf
https://en.wikipedia.org/wiki/Mesotrione
https://www.benchchem.com/product/b120641?utm_src=pdf-body
https://en.wikipedia.org/wiki/Mesotrione
https://en.wikipedia.org/wiki/Herbicide
https://en.wikipedia.org/wiki/Mesotrione
https://en.wikipedia.org/wiki/Herbicide
https://www.benchchem.com/product/b120641?utm_src=pdf-body
https://en.wikipedia.org/wiki/Mesotrione
https://www.benchchem.com/product/b120641?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

use. The following table summarizes key quantitative data for several prominent mesotrione-

based herbicides.

Commercial Brand

Active Ingredient(s)

Typical Application

Formulation Type

Name & Concentration Rate (per acre)
) Mesotrione: 480 g/L Suspension
Callisto® _ 3.0-6.0fl. oz.
(some formulations) Concentrate (SC)
. . Suspension
Tenacity® Mesotrione: 40% 4 - 8fl. oz.
Concentrate (SC)
Mesotrione,
Bicyclopyrone, ] ) Suspension
Acuron® ) Varies by formulation
Atrazine, S- Concentrate (SC)
metolachlor
) Mesotrione, Suspension
Resicore® ) 2.25 - 3.0 quarts
Acetochlor, Clopyralid Concentrate (SC)
. . ) Suspension
Instigate™ Mesotrione Varies
Concentrate (SC)
) ) ) Suspension
Meristo® Mesotrione Varies
Concentrate (SC)
] Suspension
Meso 4SC Select™ Mesotrione: 40% 4 - 8f1l. oz
Concentrate (SC)
Liquid Harvest _ Suspension
Mesotrione: 40% 4 - 81l. oz.

Mesotrione

Concentrate (SC)[4]

AGPRO Mesotrione
480SC

Mesotrione: 480 g/L

150-450 mL (post/pre-

emergent)

Suspension
Concentrate (SC)[5]

Willowood Mesotrione
4SC

Mesotrione: 40% (4
Ibs/gallon)

Up to 7.7 fl. oz. per

year

Suspension
Concentrate (SC)[6][7]

MesoTryOne™ 4L

Mesotrione: 4

Ibs/gallon

Upto 7.7 fl. oz. per

year

Suspension
Concentrate (SC)[8]
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Mechanism of Action: HPPD Inhibition

Mesotrione's herbicidal activity stems from its potent inhibition of the 4-hydroxyphenylpyruvate
dioxygenase (HPPD) enzyme.[1][3] HPPD is a key enzyme in the catabolism of tyrosine, a
pathway that leads to the biosynthesis of plastoquinone and tocopherols (Vitamin E).[9]
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Caption: A typical workflow for an in vitro HPPD inhibition assay.
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Greenhouse and Field Efficacy Trials

These bioassays are conducted to evaluate the herbicidal efficacy of mesotrione formulations

on target weed species and to assess crop tolerance.

Greenhouse Trial Methodology:

o Plant Material: Target weed species and crop plants are grown from seed in pots containing

a standardized soil mix.

o Growth Conditions: Plants are maintained in a greenhouse with controlled temperature,

humidity, and photoperiod.

» Herbicide Application: Mesotrione formulations are applied at various rates to plants at a

specific growth stage (e.g., 3-4 leaf stage). [LO]Applications are typically made using a
cabinet sprayer calibrated to deliver a specific volume. [10]4. Evaluation: Visual assessments
of weed control (e.g., bleaching, necrosis) and crop injury are conducted at regular intervals
after treatment (e.g., 7, 14, and 21 days). Plant biomass (fresh or dry weight) is often
measured at the end of the experiment. [10]5. Data Analysis: Dose-response curves are
generated to determine the effective dose for weed control and to assess crop safety.

Field Trial Methodology:

o Experimental Design: Trials are established in commercial fields with natural weed
infestations using a randomized complete block design with multiple replications. [11][12]2.
Treatments: Mesotrione formulations are applied at different rates and timings (pre- or post-
emergence) alone or in tank mixtures with other herbicides. [11]3. Application: Herbicides
are applied using a calibrated plot sprayer. [12]4. Assessments: Weed control efficacy is
visually rated as a percentage compared to an untreated control. [11]Crop phytotoxicity is
also visually assessed. Crop yield may be measured at the end of the growing season. [11]5.
Environmental Monitoring: Soil and weather conditions are recorded throughout the trial
period.

Mesotrione Uptake and Metabolism Studies

These studies are crucial for understanding the selectivity of mesotrione in different plant

species.
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Methodology:

o Radiolabeled Mesotrione: [14C]-labeled mesotrione is used to trace its uptake,
translocation, and metabolism.

o Excised Leaf Assay: Leaves from both tolerant (e.g., maize) and susceptible (e.g., a target
weed) plants are excised and placed in a solution containing [14C]-mesotrione. [13]3. Time-
Course Analysis: At various time points, the leaves are rinsed, and the amount of absorbed
radioactivity is quantified using liquid scintillation counting. [13]4. Metabolite Analysis: Plant
tissues are extracted, and the extracts are analyzed by techniques such as high-
performance liquid chromatography (HPLC) to separate and identify the parent mesotrione
and its metabolites. [13]5. Whole Plant Studies: For translocation studies, [14C]-mesotrione
is applied to a specific leaf of an intact plant. After a set period, the plant is sectioned, and
the distribution of radioactivity is determined by autoradiography or by quantifying
radioactivity in different plant parts.

Logical Relationship in Mesotrione Selectivity
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Mesotrione Application
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Caption: Factors contributing to the selectivity of mesotrione in plants.

Conclusion

Mesotrione-based herbicides are effective tools for weed management due to their specific
mode of action targeting the HPPD enzyme. Understanding the various commercial
formulations, the biochemical pathway of inhibition, and the experimental methodologies used
for their evaluation is essential for researchers and professionals in the fields of agriculture,
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weed science, and drug development. The data and protocols presented in this guide provide a
foundational resource for further investigation and application of this important class of
herbicides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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